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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental spectroscopic data for But-3-yn-1-amine is not readily available in
public spectral databases. The data presented in this document is predicted based on the
known spectroscopic behavior of its constituent functional groups (a primary aliphatic amine
and a terminal alkyne). These predictions are intended to provide a reasonable approximation
of the expected spectral characteristics for this molecule and to guide researchers in its
analysis.

Introduction

But-3-yn-1-amine (CAS No: 14044-63-4) is a bifunctional organic molecule incorporating a
primary amine and a terminal alkyne.[1][2][3] This structure makes it a versatile building block
in organic synthesis, particularly for the construction of more complex nitrogen-containing
compounds and for use in click chemistry reactions. Accurate characterization of this
compound is essential for its application in research and development. This technical guide
provides a detailed overview of the predicted spectroscopic data for But-3-yn-1-amine,
covering Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).
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Predicted Spectroscopic Data

The following tables summarize the predicted quantitative data for But-3-yn-1-amine. These
values are derived from established principles of spectroscopy for its functional groups.

1 - - - -

Chemical Shift () o . .

Multiplicity Integration Assignment
pPpm
~2.8-3.0 Triplet 2H H-1 (-CH2-NH2)
~2.3-25 Triplet of triplets 2H H-2 (-C=C-CHz2-)
~1.9-2.1 Triplet 1H H-4 (=C-H)
~1.2-1.6 Singlet (broad) 2H -NH:2

Solvent: CDCls, Instrument Frequency: 400 MHz

13 -2 =1-
Chemical Shift (8) ppm Assignment
~82-85 C-3 (-C=CH)
~68 - 72 C-4 (-C=CH)
~40 - 45 C-1 (-CH2-NHz)
~20-25 C-2 (-C=C-CHz-)

Solvent: CDCIs, Instrument Frequency: 100 MHz

Table 3: Predicted Infrared (IR) Spectroscopy Data for
But-3-yn-1-amine

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b154008/docs?utm_src=pdf-body#spectroscopic-profile-of-but-3-yn-1-amine-an-in-depth-technical-guide
https://www.benchchem.com/product/b154008/docs?utm_src=pdf-body#spectroscopic-profile-of-but-3-yn-1-amine-an-in-depth-technical-guide
https://www.benchchem.com/product/b154008/docs?utm_src=pdf-body#spectroscopic-profile-of-but-3-yn-1-amine-an-in-depth-technical-guide
https://www.benchchem.com/product/b154008/docs?utm_src=pdf-body#spectroscopic-profile-of-but-3-yn-1-amine-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Frequency (cm™?) Intensity Assignment

N-H stretch (asymmetric and

~3350 and ~3450 Medium, Sharp _

symmetric)[4]
~3300 Strong, Sharp =C-H stretch (alkyne)[5]
~2920, ~2850 Medium C-H stretch (aliphatic)
~2120 Weak to Medium C=C stretch (alkyne)[5]
~1600 Medium N-H bend (scissoring)[6]
~1050 - 1250 Medium-Weak C-N stretch[7]
~650 - 900 Broad, Strong N-H wag|[6]

Sample Preparation: Neat liquid film

Table 4: Predicted Mass Spectrometry (MS) Data for But-

3-yn-1-amine
mlz Relative Intensity (%) Assignment
69 Moderate [M]* (Molecular lon)
68 Moderate [M-H]*
41 High [CsHs]* (Propargyl cation)
) [CH2=NH2]* (from a-cleavage)
30 High (often base peak)

[8]

lonization Method: Electron lonization (El)

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of But-3-yn-1-amine is dissolved in about 0.7
mL of a deuterated solvent, such as chloroform-d (CDClIs), in a standard 5 mm NMR tube. A
small amount of tetramethylsilane (TMS) can be added to serve as an internal standard for
chemical shift referencing (6 = 0.00 ppm).

e 1H NMR Spectroscopy: The spectrum is acquired on a 400 MHz or higher field NMR
spectrometer. A standard one-pulse sequence is typically used. For a quantitative spectrum,
a sufficient relaxation delay (e.g., 5 seconds) should be employed. The N-H proton signal
may be broad and can be confirmed by adding a drop of D20 to the NMR tube and re-
acquiring the spectrum, which will cause the amine protons to exchange with deuterium,
leading to the disappearance of the signal.[4]

e 13C NMR Spectroscopy: The 13C NMR spectrum is typically acquired on the same instrument
at a frequency of approximately 100 MHz. A proton-decoupled pulse sequence is used to
produce a spectrum with single lines for each unique carbon atom. A sufficient number of
scans are averaged to obtain a good signal-to-noise ratio, as the 13C isotope is only present
at about 1.1% natural abundance.

Infrared (IR) Spectroscopy

o Sample Preparation: For a liquid sample like But-3-yn-1-amine, the simplest method is to
place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to create a thin
film.

o Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer. The spectral range is typically from 4000 cm~1 to 400 cm~1. A background
spectrum of the clean salt plates is recorded first and subtracted from the sample spectrum.
Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

o Sample Introduction: A dilute solution of But-3-yn-1-amine in a volatile solvent (e.g.,
methanol or dichloromethane) is prepared. The sample can be introduced into the mass
spectrometer via direct infusion or, more commonly, through a gas chromatograph (GC-MS)
for separation from any impurities.
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« lonization: In Electron lonization (EI), the sample molecules are bombarded with a high-
energy electron beam (typically 70 eV). This causes the molecule to lose an electron,
forming a molecular ion ([M]*), which can then undergo fragmentation.

o Mass Analysis: The resulting positively charged ions (the molecular ion and its fragments)
are accelerated and separated by a mass analyzer based on their mass-to-charge ratio
(m/z).

o Detection: The abundance of each ion is measured by a detector, and the data is presented
as a mass spectrum, which is a plot of relative intensity versus m/z. For amines, the
molecular ion peak is expected to have an odd mass-to-charge ratio due to the presence of
a single nitrogen atom (the Nitrogen Rule).[8]

Mandatory Visualization
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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